N-(3-(benzo[d]thiazol-2-yl)-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-(1,3-dioxoisoindolin-2-yl)acetamide hydrochloride

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)-6-propan-2-yl-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-2-(1,3-dioxoisoindol-2-yl)acetamide;hydrochloride
• InChI: InChI=1S/C27H24N4O3S2.ClH/c1-15(2)30-12-11-18-21(13-30)36-25(23(18)24-28-19-9-5-6-10-20(19)35-24)29-22(32)14-31-26(33)16-7-3-4-8-17(16)27(31)34;/h3-10,15H,11-14H2,1-2H3,(H,29,32);1H
• InChI Key: XJVPXVCPTGXGBY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC2=C(C1)SC(=C2C3=NC4=CC=CC=C4S3)NC(=O)CN5C(=O)C6=CC=CC=C6C5=O.Cl
• Molecular Formula: C27H25ClN4O3S2
• Molecular Weight: 553.1 g/mol

Description

N-(3-(benzo[d]thiazol-2-yl)-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-(1,3-dioxoisoindolin-2-yl)acetamide hydrochloride is a useful research compound. Its molecular formula is C27H25ClN4O3S2 and its molecular weight is 553.09. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Activity Relationships

• Metabolic Stability Improvement through Heterocyclic Analogs : Research on phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) inhibitors explored various 6,5-heterocycles to replace the benzothiazole ring, aiming to reduce metabolic deacetylation. This led to the discovery of imidazopyridazine analogs with similar in vitro potency and in vivo efficacy, demonstrating the potential for improving metabolic stability in drug design (Stec et al., 2011).

• Discovery of Clinical Candidates for ACAT Inhibition : A study identified an aqueous-soluble potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT-1), highlighting the design considerations that led to improved oral absorption and potential for treating diseases involving ACAT-1 overexpression (Shibuya et al., 2018).

• Heterocycle Synthesis for Corrosion Inhibition : A study on the synthesis of 2-(alkylsulfanyl)-N-(pyridin-2-yl) acetamide derivatives and their application as corrosion inhibitors demonstrates the potential use of these compounds in protecting materials against corrosion, showcasing the versatility of heterocyclic compounds in industrial applications (Yıldırım & Cetin, 2008).

• Antimicrobial and Anticonvulsant Evaluations : Investigations into benzothiazole derivatives have shown potential in antimicrobial and anticonvulsant applications, providing insights into the structural requirements for biological activity and offering avenues for developing new therapeutic agents (Nath et al., 2021).